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Compound of Interest

Compound Name: D-Mannitol-13C,d2

cat. No.: B12060116

Proper disposal of laboratory chemicals is paramount for ensuring personnel safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of D-Mannitol-13C,d2, a non-radioactive, isotopically labeled sugar alcohol.

Safety and Handling Considerations

D-Mannitol-13C,d2 is labeled with stable isotopes of carbon (33C) and deuterium (d), which are
not radioactive. Therefore, its chemical properties and associated hazards are equivalent to
those of unlabeled D-Mannitol. According to safety data sheets, D-Mannitol is not classified as
a hazardous substance[1][2]. However, it is crucial to adhere to standard laboratory safety
practices.

Personal Protective Equipment (PPE) during handling and disposal:

Wear safety glasses with side shields.

Use appropriate chemical-resistant gloves.

A lab coat should be worn.

If handling large quantities or if dust formation is likely, respiratory protection may be
required[1].

Step-by-Step Disposal Procedures
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The appropriate disposal method for D-Mannitol-13C,d2 depends on whether it is
contaminated with other hazardous materials.

Uncontaminated D-Mannitol-13C,d2

If the D-Mannitol-13C,d2 is pure, unused, or not mixed with any hazardous substances, it is
considered non-hazardous waste.

e Solid Waste:
o Place the uncontaminated D-Mannitol-13C,d2 in a securely sealed container.
o Label the container clearly as "Non-hazardous waste: D-Mannitol-13C,d2".

o Dispose of the container in the regular laboratory trash, provided this is permitted by your
institution's policies and local regulations[3]. Always confirm with your institution's
Environmental Health and Safety (EHS) office.

o Empty Containers:
o Ensure the container is completely empty.
o Deface or remove all chemical labels from the container.

o Dispose of the empty container as regular trash[4][5].

Contaminated D-Mannitol-13C,d2

If the D-Mannitol-13C,d2 is contaminated with or is part of a solution containing hazardous
materials (e.g., flammable solvents, toxic compounds, corrosives), it must be treated as
hazardous waste[4][6].

» Waste Collection and Storage:

o Collect the contaminated waste in a compatible and properly sealed container to prevent
leaks[5][7].

o Do not mix incompatible waste streams|[7].
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o Label the container with a hazardous waste tag, clearly identifying all constituents,
including D-Mannitol-13C,d2 and all contaminants.

o Store the container in a designated Satellite Accumulation Area (SAA) within the
laboratory[6][7].

e Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed chemical waste disposal service[4][8].

o Do not dispose of hazardous waste down the drain or in regular trash[4][9].

Disposal of Spills

In the event of a spill of D-Mannitol-13C,d2 powder:

Avoid generating dust[1][8].

Dampen the spilled material with water[10].

Carefully sweep or scoop the dampened material into a suitable container for disposal[8][10].

If the spill is contaminated with hazardous substances, it must be disposed of as hazardous
waste.

Clean the spill area with soap and water[10].

Summary of Disposal Options

The following table summarizes the primary disposal pathways for D-Mannitol-13C,d2.
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Waste Type

Disposal Method

Key Requirements

Uncontaminated Solid

Regular Laboratory Trash

Must be permitted by
institutional and local
regulations. Container must be

sealed and clearly labeled.

Contaminated Mixture

Hazardous Chemical Waste

Segregate from incompatible
materials. Store in a labeled,
sealed container in a Satellite
Accumulation Area. Arrange

for professional disposal.

Empty Container

Regular Laboratory Trash

Must be completely empty. All
chemical labels must be

removed or defaced.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-

Mannitol-13C,d2.
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Is it a pure solid or uncontaminated aqueous solution?
Is the material contaminated with a hazardous substance?
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Caption: Disposal decision workflow for D-Mannitol-13C,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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